Cas no 324069-24-1 (N-(2,2,2-trichloro-1-{(pyridin-3-yl)methylamino}ethyl)naphthalene-1-carboxamide)

• Product Name: N-(2,2,2-trichloro-1-{(pyridin-3-yl)methylamino}ethyl)naphthalene-1-carboxamide
• CAS No: 324069-24-1
• MF: C₁₉H₁₆Cl₃N₃O
• MW: 408.708841323853
• CID: 6150497
• PubChem ID: 3114584
• Update Time: 2025-10-28

N-(2,2,2-trichloro-1-{(pyridin-3-yl)methylamino}ethyl)naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2,2-trichloro-1-{(pyridin-3-yl)methylamino}ethyl)naphthalene-1-carboxamide
• HMS2555L13
• AKOS016288965
• N-(2,2,2-trichloro-1-{[(pyridin-3-yl)methyl]amino}ethyl)naphthalene-1-carboxamide
• MLS000566998
• AKOS000530105
• 324069-24-1
• N-[2,2,2-trichloro-1-(pyridin-3-ylmethylamino)ethyl]naphthalene-1-carboxamide
• N-(2,2,2-trichloro-1-((pyridin-3-ylmethyl)amino)ethyl)-1-naphthamide
• CHEMBL1431964
• N-{2,2,2-trichloro-1-[(pyridin-3-ylmethyl)amino]ethyl}naphthalene-1-carboxamide
• SMR000175733
• Naphthalene-1-carboxylic acid {2,2,2-trichloro-1-[(pyridin-3-ylmethyl)-amino]-ethyl}-amide
• F0170-0183

• Inchi： 1S/C19H16Cl3N3O/c20-19(21,22)18(24-12-13-5-4-10-23-11-13)25-17(26)16-9-3-7-14-6-1-2-8-15(14)16/h1-11,18,24H,12H2,(H,25,26)
• InChI Key： PPJCNGZJSBMZKP-UHFFFAOYSA-N
• SMILES： ClC(C(NC(C1=CC=CC2C=CC=CC1=2)=O)NCC1C=NC=CC=1)(Cl)Cl

Computed Properties

• Exact Mass: 407.035895g/mol
• Monoisotopic Mass: 407.035895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-(2,2,2-trichloro-1-{(pyridin-3-yl)methylamino}ethyl)naphthalene-1-carboxamide

Comprehensive Overview of N-(2,2,2-trichloro-1-{(pyridin-3-yl)methylamino}ethyl)naphthalene-1-carboxamide (CAS No. 324069-24-1)

The compound N-(2,2,2-trichloro-1-{(pyridin-3-yl)methylamino}ethyl)naphthalene-1-carboxamide, identified by its CAS No. 324069-24-1, is a specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and agrochemical research. Its unique structural features, including a naphthalene core and a trichloroethyl moiety, make it a subject of interest for researchers exploring novel applications in drug discovery and crop protection.

One of the key reasons for the growing interest in this compound is its potential role in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. With the rise of antibiotic-resistant pathogens, scientists are actively searching for new chemical entities like N-(2,2,2-trichloro-1-{(pyridin-3-yl)methylamino}ethyl)naphthalene-1-carboxamide that may offer alternative mechanisms of action. Similarly, in agriculture, there's increasing demand for eco-friendly solutions that can replace traditional pesticides while maintaining efficacy.

The molecular structure of CAS No. 324069-24-1 combines several pharmacologically important features. The pyridine ring contributes to potential hydrogen bonding interactions, while the naphthalene system provides lipophilicity that may enhance membrane permeability. This balanced combination of hydrophilic and hydrophobic elements makes it particularly interesting for structure-activity relationship studies in medicinal chemistry.

Recent advancements in synthetic chemistry have enabled more efficient production of N-(2,2,2-trichloro-1-{(pyridin-3-yl)methylamino}ethyl)naphthalene-1-carboxamide, addressing one of the common questions from researchers about its commercial availability. Improved synthetic routes have reduced production costs while maintaining high purity standards, making it more accessible for research purposes.

In computational chemistry and AI-driven drug discovery, this compound has emerged as an interesting case study due to its moderate molecular weight (428.7 g/mol) and drug-like properties. Many researchers are investigating its potential as a scaffold for virtual screening and molecular docking studies, particularly against various enzyme targets.

The stability profile of CAS No. 324069-24-1 under different environmental conditions is another area of active investigation. Understanding its degradation pathways and photostability is crucial for potential applications in agricultural formulations or pharmaceutical preparations. Preliminary studies suggest reasonable stability under controlled storage conditions.

From a regulatory perspective, the compound's safety profile is being carefully evaluated to meet international standards. While not classified as hazardous under current regulations, comprehensive toxicological assessments are ongoing to fully characterize its biological effects and environmental impact.

The scientific community has shown particular interest in the synthetic methodology for N-(2,2,2-trichloro-1-{(pyridin-3-yl)methylamino}ethyl)naphthalene-1-carboxamide. Recent publications have described optimized routes that improve yield and reduce byproduct formation, addressing one of the most common technical challenges in its production.

In the context of green chemistry, researchers are exploring more sustainable approaches to synthesize this compound. This aligns with current trends in pharmaceutical and agrochemical industries to reduce environmental footprint while maintaining product efficacy and quality.

Analytical characterization of CAS No. 324069-24-1 has been thoroughly documented, with detailed spectroscopic data (including ¹H NMR, ¹³C NMR, and mass spectrometry) available in the literature. This comprehensive characterization supports quality control efforts and facilitates its use as a reference standard in various applications.

The potential biological activities of this compound are currently under investigation in multiple research programs. Preliminary studies suggest interesting interactions with various biological targets, though detailed mechanism-of-action studies are still required to fully understand its pharmacological potential.

From a commercial perspective, the availability of N-(2,2,2-trichloro-1-{(pyridin-3-yl)methylamino}ethyl)naphthalene-1-carboxamide has improved significantly in recent years, with multiple suppliers now offering it in research quantities. This increased accessibility has facilitated broader investigation of its properties and potential applications.

Future research directions for this compound may include exploration of structural analogs, formulation development for potential applications, and detailed pharmacokinetic studies. The versatility of its molecular scaffold suggests numerous possibilities for chemical modification to optimize desired properties.

In summary, N-(2,2,2-trichloro-1-{(pyridin-3-yl)methylamino}ethyl)naphthalene-1-carboxamide (CAS No. 324069-24-1) represents an interesting case study in modern chemical research, combining elements of medicinal chemistry, agrochemical development, and materials science. Its continued investigation may yield valuable insights for multiple scientific disciplines.